Cas no 1805592-10-2 (Ethyl 5-bromo-3-cyano-2-formylbenzoate)

• Product Name: Ethyl 5-bromo-3-cyano-2-formylbenzoate
• CAS No: 1805592-10-2
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• CID: 4707013
• Update Time: 2023-08-15

Ethyl 5-bromo-3-cyano-2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-3-cyano-2-formylbenzoate

• Inchi： 1S/C11H8BrNO3/c1-2-16-11(15)9-4-8(12)3-7(5-13)10(9)6-14/h3-4,6H,2H2,1H3
• InChI Key： MCFXDMAAUBIPIU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(C=O)=C(C(=O)OCC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 322
• Topological Polar Surface Area: 67.2

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 411.6±45.0 °C at 760 mmHg
• Flash Point: 202.7±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Ethyl 5-bromo-3-cyano-2-formylbenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)